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Compound of Interest
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Cat. No.: B227171

The selection of a nonlinear optical crystal is a critical decision in the design of laser systems
for intracavity second-harmonic generation (SHG). Potassium Titanyl Phosphate (KTP) and
Lithium Triborate (LBO) are two of the most prevalent crystals for frequency-doubling near-
infrared lasers into the visible spectrum. This guide provides an objective comparison of their
performance, supported by key physical properties and experimental considerations, to assist
researchers in selecting the optimal material for their specific application.

Quantitative Performance Metrics

The choice between KTP and LBO for intracavity SHG hinges on a trade-off between the
nonlinear coefficient, damage threshold, and thermal properties. The following table
summarizes the key quantitative data for both crystals, primarily for the frequency doubling of a
1064 nm Nd:YAG laser.
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Property

Potassium Titanyl
Phosphate (KTP)

Lithium Triborate (LBO)

Transparency Range

350 - 4500 nm[1][2]

160 - 2600 nm[3]

Nonlinear Optical Coefficient
(d_eff)

High (~3.2 pm/V, Type Il SHG
@ 1064 nm)

Moderate (~0.85 pm/V, Type |
SHG @ 1064 nm)

Damage Threshold

Moderate (~15 J/cm? for 10 ns
pulse)[4]

High (>18 GW/cm?2 for 1.3 ns
pulse @ 1053 nm)[3]

Walk-off Angle (@ 1064 nm)

Small (~4.5 mrad)[5]

Very Small (<1 mrad for

NCPM)[1][2]
Angular Acceptance Wide (~20 mrad-cm)[5] Wide[1][3]
Temperature Bandwidth Broad (~25 °C-cm)[5] Wide[6]

Thermal Conductivity

High (~2 W/Im/K)[5]

Moderate (~3.5 W/m/K)

Phase Matching

Type Il for 1064 nm SHG[1]

Type | or Non-Critical Phase
Matching (NCPM)[1]

Hygroscopic Susceptibility

Non-hygroscopic[5]

Non-hygroscopic

Key Disadvantage

Susceptible to photochromic
damage ("grey-tracking") at
high power[1][4]

Lower nonlinear coefficient
than KTP[2]

Experimental Protocols: Intracavity SHG

Intracavity frequency doubling is employed to achieve high conversion efficiencies by

leveraging the high circulating power within the laser cavity. A typical experimental setup

involves placing the nonlinear crystal inside the laser resonator itself.

Key Experimental Setup:

A common configuration for intracavity SHG consists of a laser gain medium, a pump source,

and a resonant cavity formed by mirrors.[7]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.optogama.com/en/news/WP_nonlinear-crystals
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.cpgoptics.com/products/lasers-crystals/
https://www.szlaser.com/index.php/nonlinear-crystals/ktp/
https://www.cpgoptics.com/products/lasers-crystals/
https://www.newlightphotonics.com/ktp-properties.html
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.newlightphotonics.com/ktp-properties.html
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.cpgoptics.com/products/lasers-crystals/
https://www.newlightphotonics.com/ktp-properties.html
https://www.crylink.com/green-laser-generation-with-ktp-lbo-and-bbo/
https://www.newlightphotonics.com/ktp-properties.html
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.newlightphotonics.com/ktp-properties.html
https://www.optogama.com/en/news/WP_nonlinear-crystals
https://www.szlaser.com/index.php/nonlinear-crystals/ktp/
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.researchgate.net/publication/331513160_Intracavity_second_harmonic_generation_for_higher-order_laser_modes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Laser Medium: A solid-state gain medium, such as Neodymium-doped Yttrium Vanadate
(Nd:YVOa4) or Neodymium-doped Yttrium Aluminum Garnet (Nd:YAG), is used to generate
the fundamental laser beam (e.g., 1064 nm).

e Pump Source: A high-power laser diode (e.g., at 808 nm) is used to optically pump the gain
medium.

o Resonant Cavity: The cavity is typically a V-shaped or Z-shaped resonator. It consists of:

o An input coupler mirror, highly transmissive at the pump wavelength and highly reflective
at the fundamental wavelength.

o A folding mirror.

o The nonlinear crystal (KTP or LBO) placed at the beam waist where the intracavity power
density is highest. The crystal is often mounted in a temperature-controlled oven for
precise phase-matching.

o An output coupler mirror that is highly reflective at the fundamental wavelength but highly
transmissive at the second-harmonic wavelength (e.g., 532 nm), allowing the generated
green light to exit the cavity.[7]

The nonlinear crystal acts as a loss mechanism for the fundamental wavelength by converting
it to the second harmonic. This process effectively serves as the output coupling for the laser
system.[7]

Performance Comparison and Use Cases

Potassium Titanyl Phosphate (KTP)

KTP is often favored for low to medium-power applications due to its high effective nonlinear
coefficient, which allows for efficient SHG.[1][5] Its wide angular and temperature bandwidths
simplify alignment and provide stable operation.[4][5] KTP is also mechanically stable, non-
hygroscopic, and possesses good thermal conductivity, making it easy to handle and integrate
into laser systems.[4][5]
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The primary limitation of KTP is its susceptibility to photochromic damage, commonly known as
"grey-tracking," especially when subjected to high-power blue or green light and high-intensity
infrared light.[1][4][8] This effect increases absorption within the crystal, leading to thermal
problems and a reduction in conversion efficiency over time. This characteristic generally limits
its use to low- and mid-power systems.[4] However, developments in High Grey Track
Resistance (HGTR) KTP have extended its applicability to higher power regimes.[1]

Lithium Triborate (LBO)

LBO is the crystal of choice for high-power intracavity SHG applications.[1][9] Its most
significant advantage is a very high optical damage threshold, which is substantially greater
than that of KTP.[3][6] LBO also features a wide transparency range, a small walk-off angle,
and a wide acceptance angle, which contributes to better beam quality and high conversion
efficiency in high-power laser systems.[1][2][3] Furthermore, LBO exhibits minimal thermal
lensing compared to KTP, a crucial factor for maintaining beam stability at high powers.[3]

The main drawback of LBO is its relatively moderate nonlinear coefficient, which is lower than
that of KTP.[2] To achieve high conversion efficiency, LBO often requires higher intracavity
fundamental power or longer crystal lengths. It can be operated under non-critical phase-
matching (NCPM) conditions by heating the crystal (e.g., to ~149°C for SHG of 1064 nm),
which eliminates beam walk-off entirely and provides a very large temperature acceptance
bandwidth.[1]

Logical Workflow for Crystal Selection

The decision between KTP and LBO can be guided by the primary requirements of the laser
system, such as output power and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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